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Compound of Interest

1,2-Dilauroyl-sn-glycero-3-
Compound Name: )
phosphocholine

Cat. No.: B033377

For researchers, scientists, and drug development professionals, understanding the nuances of
lipid bilayer behavior is paramount. The fluidity of a cell membrane, largely dictated by its lipid
composition, governs a multitude of cellular processes, from signaling to drug interaction. This
guide provides an in-depth comparison of the membrane fluidity of 1,2-dilauroyl-sn-glycero-3-
phosphocholine (DLPC) against other common phosphatidylcholines (PCs), supported by
experimental data and detailed methodologies.

The key differentiator among phosphatidylcholines lies in the structure of their fatty acid tails.
Factors such as the length of the acyl chains and the number of double bonds (saturation)
directly influence the packing of lipid molecules, and consequently, the fluidity of the
membrane. Shorter acyl chains and a higher degree of unsaturation lead to more fluid
membranes due to weaker van der Waals interactions and kinks in the lipid tails that disrupt
tight packing.

At a Glance: Comparing Physical Properties of
Common PCs

The table below summarizes the key physical and thermotropic properties of DLPC and other
frequently used PCs: 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC), 1,2-dipalmitoyl-sn-
glycero-3-phosphocholine (DPPC), and 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC). The
phase transition temperature (Tm) is a critical indicator of membrane fluidity, representing the
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temperature at which the lipid bilayer transitions from a rigid gel phase to a more fluid liquid-
crystalline phase.

Phase
Phosphatidylc L Acyl Chain Molecular Transition
. Abbreviation . .
holine (PC) Composition Weight Temp. (Tm)
(°C)

1,2-dilauroyl-sn-
glycero-3- DLPC 12:0/12:0 621.84 -2

phosphocholine

1,2-dimyristoyl-
sn-glycero-3- DMPC 14:0/14:0 677.93 24

phosphocholine

1,2-dipalmitoyl-
sn-glycero-3- DPPC 16:0/16:0 734.04 41

phosphocholine

1,2-dioleoyl-sn-
glycero-3- DOPC 18:1/18:1 786.11 -17

phosphocholine

Data sourced from Avanti Polar Lipids.[1]

As the data illustrates, DLPC, with the shortest saturated acyl chains (12 carbons), exhibits the
lowest phase transition temperature among the saturated PCs, indicating the highest fluidity at
physiological temperatures. As the acyl chain length increases from DLPC to DMPC and
DPPC, the Tm rises, signifying a decrease in membrane fluidity. DOPC, despite having the
longest acyl chains (18 carbons), possesses a double bond in each chain (18:1), which
introduces a "kink" that dramatically lowers its Tm and increases its fluidity, making its
membrane the most fluid of the four at a given temperature above their respective Tm.

Visualizing the Fluidity Hierarchy

The relationship between the structural properties of these PCs and their resulting membrane
fluidity can be visualized as a logical flow.
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Factors Influencing Membrane Fluidity of Phosphatidylcholines

DLPC (12:0) DOPC (18:1) DMPC (14:0) DPPC (16:0)
Shortest Saturated Chains Unsaturated Chains Intermediate Saturated Chains Longest Saturated Chains

Increased Kink Disrupts Decreased
Fluidity Packing Fluidity
A

Highest Fluidity Lowest Fluidity
(Lowest Tm) (Highest Tm)

High Fluidity Moderate Fluidity

DSC Experimental Workflow for Liposome Phase Transition Analysis

1. Liposome Preparation
(e.g., thin-film hydration followed by extrusion)

2. Sample Loading
(Liposome suspension into DSC sample pan, buffer into reference pan)

3. Thermal Scanning
(Heating and cooling cycles across the expected Tm range at a constant rate)

4. Data Acquisition
(Measurement of differential heat flow between sample and reference)

5. Data Analysis
(Determination of Tm from the peak of the endotherm and AH from the peak area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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